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  3. (8S,9S,11R,13S,14S)-3-cyclopentyloxy-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-11,17-diol
(8S,9S,11R,13S,14S)-3-cyclopentyloxy-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-11,17-diol (8S,9S,11R,13S,14S)-3-cyclopentyloxy-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-11,17-diol
Brand Name: Vulcanchem
CAS No.: 111102-94-4
VCID: VC20777428
InChI: InChI=1S/C25H32O3/c1-3-25(27)13-12-21-20-10-8-16-14-18(28-17-6-4-5-7-17)9-11-19(16)23(20)22(26)15-24(21,25)2/h1,9,11,14,17,20-23,26-27H,4-8,10,12-13,15H2,2H3/t20-,21-,22+,23+,24-,25?/m0/s1
SMILES: CC12CC(C3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5CCCC5)O
Molecular Formula: C25H32O3
Molecular Weight: 380.5 g/mol

(8S,9S,11R,13S,14S)-3-cyclopentyloxy-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-11,17-diol

CAS No.: 111102-94-4

Cat. No.: VC20777428

Molecular Formula: C25H32O3

Molecular Weight: 380.5 g/mol

* For research use only. Not for human or veterinary use.

(8S,9S,11R,13S,14S)-3-cyclopentyloxy-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-11,17-diol - 111102-94-4

Specification

CAS No. 111102-94-4
Molecular Formula C25H32O3
Molecular Weight 380.5 g/mol
IUPAC Name (8S,9S,11R,13S,14S)-3-cyclopentyloxy-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-11,17-diol
Standard InChI InChI=1S/C25H32O3/c1-3-25(27)13-12-21-20-10-8-16-14-18(28-17-6-4-5-7-17)9-11-19(16)23(20)22(26)15-24(21,25)2/h1,9,11,14,17,20-23,26-27H,4-8,10,12-13,15H2,2H3/t20-,21-,22+,23+,24-,25?/m0/s1
Standard InChI Key WYTTYNTUJWVURZ-OXFGLQLXSA-N
Isomeric SMILES C[C@]12C[C@H]([C@H]3[C@H]([C@@H]1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5CCCC5)O
SMILES CC12CC(C3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5CCCC5)O
Canonical SMILES CC12CC(C3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5CCCC5)O

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